Cas no 64907-54-6 (1H-1,2,4-Triazole,3-bromo-1-ethyl-)

1H-1,2,4-Triazole,3-bromo-1-ethyl- structure
64907-54-6 structure
Product Name:1H-1,2,4-Triazole,3-bromo-1-ethyl-
CAS No:64907-54-6
MF:C4H6BrN3
MW:176.014539241791
MDL:MFCD18807061
CID:501257
PubChem ID:591040
Update Time:2025-04-19

1H-1,2,4-Triazole,3-bromo-1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,3-bromo-1-ethyl-
    • 1H-1,2,4-Triazole,3-bromo-1-ethyl-(9CI)
    • 3-BROMO-1-ETHYL-1H-1,2,4-TRIAZOLE
    • 3-bromo-1-ethyl-1,2,4-triazole
    • MFCD18807061
    • AT11956
    • AKOS040889869
    • EN300-233190
    • 1-Ethyl-3-bromo-1,2,4-triazole
    • 3-Bromo-1-ethyl-1H-1,2,4-triazole #
    • 64907-54-6
    • SCHEMBL2265282
    • MDL: MFCD18807061
    • Inchi: 1S/C4H6BrN3/c1-2-8-3-6-4(5)7-8/h3H,2H2,1H3
    • InChI Key: IPDWEAXPUUZRBK-UHFFFAOYSA-N
    • SMILES: BrC1N=CN(CC)N=1

Computed Properties

  • Exact Mass: 174.97451g/mol
  • Monoisotopic Mass: 174.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • Density: 1.76
  • Boiling Point: 263 ºC
  • Flash Point: 113 ºC

1H-1,2,4-Triazole,3-bromo-1-ethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB502932-100 mg
3-Bromo-1-ethyl-1H-1,2,4-triazole
64907-54-6
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€231.60 2022-03-24
abcr
AB502932-250 mg
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€275.80 2022-03-24
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AB502932-1 g
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abcr
AB502932-5 g
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abcr
AB502932-250mg
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€469.00 2025-04-17
abcr
AB502932-1g
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Enamine
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Enamine
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